Cas no 383127-96-6 (2-(Heptafluoropropyl)pyrrolidine)

• Product Name: 2-(Heptafluoropropyl)pyrrolidine
• CAS No: 383127-96-6
• MF: C₇H₈F₇N
• MW: 239.133946418762
• CID: 5762701
• PubChem ID: 130060773
• Update Time: 2025-06-15

2-(Heptafluoropropyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-1930369
• 2-(heptafluoropropyl)pyrrolidine
• 383127-96-6
• 2-(Heptafluoropropyl)pyrrolidine

• Inchi： 1S/C7H8F7N/c8-5(9,4-2-1-3-15-4)6(10,11)7(12,13)14/h4,15H,1-3H2
• InChI Key： UCPGEUZWVFOBJQ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1CCCN1)F

Computed Properties

• Exact Mass: 239.05449639g/mol
• Monoisotopic Mass: 239.05449639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 2-(Heptafluoropropyl)pyrrolidine

Introduction to 2-(Heptafluoropropyl)pyrrolidine (CAS No. 383127-96-6)

2-(Heptafluoropropyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 383127-96-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrolidine class, characterized by a five-membered ring containing one nitrogen atom. The presence of heptafluoropropyl substituent introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The heptafluoropropyl group, with its extended fluorine atoms, contributes to significant lipophilicity and metabolic stability, which are critical factors in drug design. These properties enhance the compound's potential as an intermediate in synthesizing more complex molecules with improved pharmacokinetic profiles. Recent studies have highlighted the utility of fluorinated pyrrolidines in medicinal chemistry, particularly in the development of central nervous system (CNS) drugs and antiviral agents.

In the realm of pharmaceutical innovation, 2-(Heptafluoropropyl)pyrrolidine has been explored as a building block for molecules targeting neurological disorders. The fluorine atoms in the heptafluoropropyl moiety can modulate receptor binding affinity and reduce metabolic degradation, thereby improving drug efficacy. For instance, research has demonstrated its role in synthesizing analogs with potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The enhanced lipophilicity provided by the fluorinated side chain allows for better blood-brain barrier penetration, a crucial factor for CNS therapies.

Moreover, the compound's structure has been leveraged in the design of antiviral agents. Fluorinated pyrrolidines have shown promise in inhibiting viral proteases and polymerases, which are essential for viral replication. Studies have indicated that incorporating fluorine atoms into pyrrolidine rings can lead to more robust binding interactions with viral targets, thereby increasing therapeutic potency. The CAS No. 383127-96-6 designation ensures precise identification and regulatory compliance, facilitating its use in both academic research and industrial applications.

The synthesis of 2-(Heptafluoropropyl)pyrrolidine involves multi-step organic reactions, often requiring specialized equipment and expertise. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic routes are optimized to minimize side reactions and maximize scalability, ensuring that the compound is available for further derivatization and testing.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(Heptafluoropropyl)pyrrolidine's reactivity and interactions. Molecular modeling studies have predicted its binding modes with various biological targets, providing insights into its potential pharmacological effects. These computational approaches complement experimental data, enabling researchers to design more targeted analogs with improved therapeutic profiles.

The compound's versatility extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. Fluorinated pyrrolidines can serve as intermediates in synthesizing advanced polymers with unique properties, such as enhanced thermal stability and chemical resistance. Additionally, their incorporation into agrochemical formulations has shown promise in developing more effective pesticides with reduced environmental impact.

In conclusion, 2-(Heptafluoropropyl)pyrrolidine (CAS No. 383127-96-6) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features make it a valuable scaffold for creating novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new possibilities for this compound, its importance in pharmaceutical innovation is likely to grow further.